Cas no 1289042-94-9 (6-(Cyclopropylmethoxy)-4-methylnicotinaldehyde)

• Product Name: 6-(Cyclopropylmethoxy)-4-methylnicotinaldehyde
• CAS No: 1289042-94-9
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 1031367
• PubChem ID: 71303864
• Update Time: 2025-10-13

6-(Cyclopropylmethoxy)-4-methylnicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Cyclopropylmethoxy)-4-methylnicotinaldehyde
• 6-(Cyclopropylmethoxy)-4-methylnicotildehyde
• 6-(cyclopropylmethoxy)-4-methylpyridine-3-carbaldehyde
• DTXSID90745135
• J-518057
• 1289042-94-9
• 3-Pyridinecarboxaldehyde, 6-(cyclopropylmethoxy)-4-methyl-

• Inchi： 1S/C11H13NO2/c1-8-4-11(12-5-10(8)6-13)14-7-9-2-3-9/h4-6,9H,2-3,7H2,1H3
• InChI Key： YZDGNTRKALBKHS-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C(C=O)=CN=1)CC1CC1

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2Ų

Additional information on 6-(Cyclopropylmethoxy)-4-methylnicotinaldehyde

Introduction to 6-(Cyclopropylmethoxy)-4-methylnicotinaldehyde (CAS No. 1289042-94-9) and Its Emerging Applications in Chemical Biology and Medicine

6-(Cyclopropylmethoxy)-4-methylnicotinaldehyde, identified by its CAS number 1289042-94-9, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This aldehyde derivative, featuring a cyclopropylmethoxy substituent and a 4-methyl group on the nicotinaldehyde backbone, presents a unique combination of pharmacophoric elements that make it a promising candidate for further investigation. The compound's molecular architecture suggests potential interactions with biological targets, particularly those involving aldehyde reactivity and aromatic systems, which are widely explored in drug discovery.

The nicotinaldehyde moiety is a well-known pharmacophore found in various bioactive molecules, including nicotinamide derivatives that play critical roles in cellular metabolism and signaling pathways. The introduction of a cyclopropylmethoxy group at the 6-position introduces steric and electronic modifications that could modulate the compound's binding affinity and selectivity. Such structural features are often exploited to enhance drug-like properties, such as solubility, metabolic stability, and target engagement. The 4-methyl substituent further fine-tunes the electronic distribution of the molecule, potentially influencing its reactivity and biological activity.

Recent advancements in computational chemistry and structure-based drug design have enabled the systematic evaluation of novel compounds like 6-(Cyclopropylmethoxy)-4-methylnicotinaldehyde. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead for therapeutic intervention. For instance, preliminary virtual screening experiments indicate that it could bind to targets such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key enzymes in the production of pro-inflammatory mediators. Such interactions could be exploited to develop novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

In addition to its potential role in modulating inflammatory responses, 6-(Cyclopropylmethoxy)-4-methylnicotinaldehyde has also been explored for its possible involvement in neuroprotective mechanisms. Nicotinamide derivatives are known to influence neurotransmitter systems, and the structural analogs containing aldehyde functionalities have shown promise in preclinical models of neurodegenerative diseases. The cyclopropylmethoxy group may enhance blood-brain barrier penetration, a critical factor for therapeutic compounds targeting central nervous system disorders. Further investigation into its interaction with neuronal receptors and signaling pathways could uncover novel therapeutic strategies for conditions such as Alzheimer's disease or Parkinson's disease.

The synthesis of 6-(Cyclopropylmethoxy)-4-methylnicotinaldehyde presents an interesting challenge due to the need to introduce both the cyclopropylmethoxy and 4-methyl substituents with high regioselectivity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve these modifications efficiently. The development of scalable synthetic routes is essential for advancing this compound into clinical trials, where purity and reproducibility are paramount. Recent publications highlight the use of palladium-catalyzed borylation followed by Suzuki-Miyaura coupling as an effective strategy for constructing the desired aromatic core structure.

Evaluation of the pharmacokinetic properties of 6-(Cyclopropylmethoxy)-4-methylnicotinaldehyde is another critical aspect of its development as a potential therapeutic agent. In vitro studies have begun to assess its metabolic stability, solubility, and permeability through models such as Caco-2 cell assays for intestinal absorption and hepatocytes for liver metabolism. These studies are essential for predicting how the compound will behave in vivo and for identifying potential liabilities early in the drug discovery process. Preliminary data suggest that modifications at the 6-position may influence metabolic clearance rates, offering opportunities to optimize pharmacokinetic profiles.

The growing interest in natural product-inspired scaffolds has also influenced the design of 6-(Cyclopropylmethoxy)-4-methylnicotinaldehyde. Many bioactive compounds derive their pharmacological properties from natural sources, where complex structures are evolutionarily optimized for biological function. By incorporating elements reminiscent of natural products into synthetic molecules like this one, researchers aim to enhance binding affinity and reduce off-target effects. The nicotinaldehyde backbone is reminiscent of nicotine-related compounds found in plants such as *Piper betle*, which has been used traditionally for various medicinal purposes. This connection between natural products and synthetic chemistry underscores the importance of exploring structurally diverse compounds for therapeutic applications.

Future directions for research on 6-(Cyclopropylmethoxy)-4-methylnicotinaldehyde include exploring its role in modulating immune responses through interactions with toll-like receptors (TLRs) or nucleotide-binding oligomerization domain (NOD)-like receptors (NLRs). These receptors are central mediators of innate immunity and have been implicated in various inflammatory diseases. By understanding how this compound interacts with these receptors at a molecular level, researchers may uncover new ways to modulate immune function without triggering adverse effects associated with broad immunosuppression. Such targeted approaches could lead to more effective treatments for autoimmune disorders or chronic inflammation.

The integration of machine learning tools into drug discovery has also accelerated the evaluation process for compounds like 6-(Cyclopropylmethoxy)-4-methylnicotinaldehyde. Predictive models can rapidly assess potential biological activity based on molecular descriptors derived from its structure, allowing researchers to prioritize promising candidates for experimental validation. These computational tools complement traditional high-throughput screening methods by providing rapid insights into how structural modifications might influence biological outcomes. As machine learning algorithms continue to improve their accuracy, they will play an increasingly important role in guiding synthetic efforts toward biologically relevant molecules.

In conclusion,6-(Cyclopropylmethoxy)-4-methylnicotinaldehyde (CAS No. 1289042-94-9) represents a structurally interesting compound with potential applications across multiple therapeutic areas due to its unique pharmacophoric features. Its development highlights the intersection of synthetic chemistry, computational biology, and medicinal chemistry—a synergistic approach that drives innovation in drug discovery. As research progresses, further exploration of its biological activity will be crucial to realizing its full therapeutic potential.